2-Ethyl-2-methyl-4-oxobutanenitrile

Specification

• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol
• IUPAC Name: 2-ethyl-2-methyl-4-oxobutanenitrile
• Standard InChI: InChI=1S/C7H11NO/c1-3-7(2,6-8)4-5-9/h5H,3-4H2,1-2H3
• Standard InChI Key: XGEUTMLZVGWUBD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC=O)C#N

Introduction

Availability and Status

As of the latest information, 2-Ethyl-2-methyl-4-oxobutanenitrile is no longer available for purchase from certain suppliers, with all sizes listed as discontinued. For those interested in similar compounds, inquiries can be made to explore alternative products.

Potential Applications

While specific applications of 2-Ethyl-2-methyl-4-oxobutanenitrile are not well-documented, compounds with similar functional groups are often used in organic synthesis and as intermediates in the production of pharmaceuticals or other specialty chemicals. The presence of both a nitrile and a ketone group suggests potential utility in various chemical reactions, such as nucleophilic additions or condensations.

Research Findings and Challenges

There is a lack of comprehensive research specifically focused on 2-Ethyl-2-methyl-4-oxobutanenitrile. Most available information pertains to its availability and chemical structure rather than detailed studies on its properties or applications. This gap in research highlights the need for further investigation into its potential uses and chemical behavior.

Comparison with Similar Compounds

Other nitrile-containing compounds, such as 4-Methyl-5-oxopentanenitrile, are available and may serve as alternatives or analogs for research purposes. These compounds can provide insights into the general properties and reactivity of nitriles with adjacent carbonyl groups.

Data Table: Chemical Information

Property	Value
Molecular Formula	C7H11NO
Molecular Weight	125.17 g/mol
CAS Number	18240-77-2
Availability	Discontinued